Cas no 577988-96-6 (<br>2-((3-Chlorobenzyl)thio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne)

• Product Name: <br>2-((3-Chlorobenzyl)thio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
• CAS No: 577988-96-6
• MF: C₁₇H₁₇ClN₂OS₂
• MW: 364.912680387497
• CID: 3051584
• PubChem ID: 1962290
• Update Time: 2025-04-21

<br>2-((3-Chlorobenzyl)thio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne Chemical and Physical Properties

Names and Identifiers

• <br>2-((3-Chlorobenzyl)thio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
• SALOR-INT L412732-1EA
• 577988-96-6
• STL340783
• 2-((3-CHLOROBENZYL)THIO)-3-ETHYL-5,6-DIMETHYLTHIENO(2,3-D)PYRIMIDIN-4(3H)-ONE
• 638-155-7
• 2-[(3-chlorobenzyl)sulfanyl]-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 2-((3-Chlorobenzyl)thio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• AKOS002188177

• Inchi： 1S/C17H17ClN2OS2/c1-4-20-16(21)14-10(2)11(3)23-15(14)19-17(20)22-9-12-6-5-7-13(18)8-12/h5-8H,4,9H2,1-3H3
• InChI Key： NXCBRYVBYVTLSK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NC2=C(C(N1CC)=O)C(C)=C(C)S2

Computed Properties

• Exact Mass: 364.0470832Da
• Monoisotopic Mass: 364.0470832Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.2Ų